(R)-Binaphthylisobutylphosphite
Description
Properties
Molecular Formula |
C24H21O3P |
|---|---|
Molecular Weight |
388.4 g/mol |
IUPAC Name |
13-(2-methylpropoxy)-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene |
InChI |
InChI=1S/C24H21O3P/c1-16(2)15-25-28-26-21-13-11-17-7-3-5-9-19(17)23(21)24-20-10-6-4-8-18(20)12-14-22(24)27-28/h3-14,16H,15H2,1-2H3 |
InChI Key |
BQZVTCDXJQWGHH-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)COP1OC2=C(C3=CC=CC=C3C=C2)C4=C(O1)C=CC5=CC=CC=C54 |
Origin of Product |
United States |
Preparation Methods
Direct Phosphitylation of (R)-BINOL
- Procedure: (R)-BINOL is dissolved in anhydrous solvent under inert atmosphere (e.g., nitrogen or argon). A base such as triethylamine is added to deprotonate the hydroxyl groups. Subsequently, isobutylphosphorochloridite is added dropwise at low temperature (0–5 °C) to control the reaction rate and minimize side reactions.
- Reaction Conditions:
- Temperature: 0–5 °C initially, then allowed to warm to room temperature.
- Time: 2–6 hours depending on scale and reagent purity.
- Solvent: THF or dichloromethane.
- Work-up: The reaction mixture is quenched with water, extracted, and purified by column chromatography or recrystallization.
- Yield: Typically ranges from 70% to 90% depending on reaction optimization.
Use of Phosphite Esters and Subsequent Ligand Exchange
- Alternative Approach: Preformed isobutyl phosphite esters are reacted with (R)-BINOL under catalytic conditions to facilitate ligand exchange, forming the desired phosphite ligand.
- Catalysts: Lewis acids or metal salts can be employed to activate the phosphite ester.
- Advantages: This method can offer milder reaction conditions and potentially higher stereochemical fidelity.
Optimization Parameters and Research Findings
| Parameter | Optimal Range/Condition | Effect on Yield and Purity |
|---|---|---|
| Reaction Temperature | 0–5 °C initially, up to RT | Lower temperatures reduce side reactions; higher temps increase rate but risk racemization |
| Solvent | Anhydrous THF or DCM | Ensures solubility and inert environment |
| Base | Triethylamine or DIPEA | Efficient deprotonation, scavenges HCl |
| Molar Ratio (BINOL:Phosphite reagent) | 1:2 or slight excess phosphite | Ensures complete conversion |
| Reaction Time | 2–6 hours | Longer times improve conversion but may increase impurities |
| Purification Method | Column chromatography or recrystallization | Critical for removing unreacted starting materials and byproducts |
Analytical and Purity Considerations
- Chiral HPLC: Used to confirm enantiomeric excess (ee) and verify stereochemical integrity.
- NMR Spectroscopy: ^31P NMR confirms phosphite formation; ^1H and ^13C NMR confirm ligand structure.
- Mass Spectrometry: Confirms molecular weight and purity.
- Elemental Analysis: Validates composition.
Challenges and Solutions
- Hydrolysis Sensitivity: Phosphite moieties are sensitive to moisture; strict anhydrous conditions are essential.
- Racemization Risk: Elevated temperatures or prolonged reaction times can lead to partial racemization of the chiral binaphthyl core.
- Side Reactions: Formation of phosphates or phosphonates as byproducts can occur if oxygen or water is present.
Summary Table of Preparation Methods
| Method | Key Reagents | Conditions | Yield (%) | Notes |
|---|---|---|---|---|
| Direct Phosphitylation | (R)-BINOL, isobutylphosphorochloridite, base | 0–5 °C to RT, 2–6 h, anhydrous solvent | 70–90 | Most common, requires inert atmosphere |
| Ligand Exchange with Phosphite Esters | (R)-BINOL, isobutyl phosphite ester, catalyst | Mild conditions, variable solvents | 60–85 | Milder, less racemization risk |
Q & A
Q. How can researchers validate unexpected results (e.g., anomalous enantioselectivity reversal)?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
